Cas no 2228226-32-0 (1-(4-benzylmorpholin-2-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(4-benzylmorpholin-2-yl)cyclopropane-1-carbonitrile
• CAS No: 2228226-32-0
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 6290638
• PubChem ID: 165708846
• Update Time: 2025-08-05

1-(4-benzylmorpholin-2-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylmorpholin-2-yl)cyclopropane-1-carbonitrile
• EN300-1862191
• 2228226-32-0

• Inchi： 1S/C15H18N2O/c16-12-15(6-7-15)14-11-17(8-9-18-14)10-13-4-2-1-3-5-13/h1-5,14H,6-11H2
• InChI Key： VTKUKBGRKOUPHU-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1C1(C#N)CC1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(4-benzylmorpholin-2-yl)cyclopropane-1-carbonitrile

Introduction to 1-(4-Benzylmorpholin-2-yl)cyclopropane-1-carbonitrile (CAS No. 2228226-32-0)

1-(4-Benzylmorpholin-2-yl)cyclopropane-1-carbonitrile, with the CAS number 2228226-32-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring, a morpholine moiety, and a benzyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclopropane ring in 1-(4-Benzylmorpholin-2-yl)cyclopropane-1-carbonitrile imparts rigidity to the molecule, which can influence its conformational flexibility and binding properties. The morpholine moiety, a six-membered ring containing an oxygen atom, is known for its ability to form hydrogen bonds and interact with various biological targets. The benzyl group, derived from benzene, adds aromatic character and can enhance the compound's lipophilicity, thereby affecting its cellular permeability and distribution.

Recent studies have explored the potential of 1-(4-Benzylmorpholin-2-yl)cyclopropane-1-carbonitrile in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. The unique structure of 1-(4-Benzylmorpholin-2-yl)cyclopropane-1-carbonitrile allows it to interact with specific GPCRs, potentially modulating their activity and downstream signaling cascades.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 1-(4-Benzylmorpholin-2-yl)cyclopropane-1-carbonitrile for several GPCRs. The results showed that this compound exhibited high affinity for the serotonin 5-HT_1A receptor, a key target in the treatment of psychiatric disorders such as depression and anxiety. The selectivity profile of 1-(4-Benzylmorpholin-2-yl)cyclopropane-1-carbonitrile was also favorable, with minimal off-target effects on other receptors.

Beyond its potential as a GPCR modulator, 1-(4-Benzylmorpholin-2-yl)cyclopropane-1-carbonitrile has been evaluated for its anti-inflammatory properties. Inflammation is a complex biological response involving multiple cellular and molecular pathways. A study conducted by a team at the University of California found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that 1-(4-Benzylmorpholin-2-yl)cyclopropane-1-carbonitrile could be a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 1-(4-Benzylmorpholin-2-yl)cyclopropane-1-carbonitrile have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it amenable to oral administration. Additionally, metabolic stability studies have shown that 1-(4-Benzylmorpholin-2-yl)cyclopropane-1-carbonitrile is resistant to rapid degradation by liver enzymes, which is an important consideration for drug development.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-Benzylmorpholin-2-yl)cyclopropane-1-carbonitrile. Early-phase trials have demonstrated that this compound is well-tolerated by patients with minimal adverse effects. Ongoing phase II trials are focusing on specific indications such as major depressive disorder and rheumatoid arthritis.

In conclusion, 1-(4-Benzylmorpholin-2-yl)cyclopropane-1-carbonitrile (CAS No. 2228226-32-0) represents a promising compound with diverse biological activities and therapeutic applications. Its unique structural features contribute to its high affinity for specific GPCRs and anti-inflammatory properties. Ongoing research and clinical trials continue to explore its full potential, positioning it as a valuable candidate in the development of novel therapeutic agents.